molecular formula C22H23Cl2N5O2 B1243332 Unii-25K23E3mnm

Unii-25K23E3mnm

Cat. No.: B1243332
M. Wt: 460.4 g/mol
InChI Key: NPPMKOIYSYKJTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Unii-25K23E3mnm, also known as this compound, is a useful research compound. Its molecular formula is C22H23Cl2N5O2 and its molecular weight is 460.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C22H23Cl2N5O2

Molecular Weight

460.4 g/mol

IUPAC Name

4-[(3-chloro-4-methoxyphenyl)methylamino]-1-(4-hydroxypiperidin-1-yl)phthalazine-6-carbonitrile;hydrochloride

InChI

InChI=1S/C22H22ClN5O2.ClH/c1-30-20-5-3-15(11-19(20)23)13-25-21-18-10-14(12-24)2-4-17(18)22(27-26-21)28-8-6-16(29)7-9-28;/h2-5,10-11,16,29H,6-9,13H2,1H3,(H,25,26);1H

InChI Key

NPPMKOIYSYKJTD-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)CNC2=NN=C(C3=C2C=C(C=C3)C#N)N4CCC(CC4)O)Cl.Cl

Synonyms

4-(3-chloro-4-methoxybenzyl)amino-1(4-hydroxypiperidino)-6-phthalazinecarbonitrile monohydrochlodride
E 4010
E-4010
E4010

Origin of Product

United States

Synthesis routes and methods

Procedure details

10.8 g of 4-(3-chloro-4-methoxybenzyl)amino-6-cyano-1-(4-hydroxypiperidino)phthalazine was suspended in a mixture of ethanol (60 ml) with water (30 ml) and 30 ml of a 1 N aqueous solution of hydrochloric acid was added thereto. After dissolving by heating once, the mixture was cooled by allowing to stand at room temperature. The resulting crystals were collected by filtration and hot air-dried at 80° C. overnight to give 9.37 g of the title compound as yellow crystals. M.p. 217-227° C. (decomp.), Mass 424 (MH+),
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